Cas no 1564772-68-4 (4-(2-Bromo-5-fluorophenyl)-1,3-thiazol-2-amine)

4-(2-Bromo-5-fluorophenyl)-1,3-thiazol-2-amine is a brominated and fluorinated thiazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 2-aminothiazole core linked to a 2-bromo-5-fluorophenyl group, offering reactivity for further functionalization. The bromine and fluorine substituents enhance its utility as a versatile intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The electron-withdrawing effects of the halogen groups may also influence the compound's biological activity, making it valuable in drug discovery. High purity and well-defined synthesis routes ensure reproducibility for research purposes. This compound is particularly suited for studies targeting kinase inhibitors or antimicrobial agents due to its heterocyclic framework.

4-(2-Bromo-5-fluorophenyl)-1,3-thiazol-2-amine structure

1564772-68-4 structure

Product Name:4-(2-Bromo-5-fluorophenyl)-1,3-thiazol-2-amine

CAS No:1564772-68-4

MF:C₉H₆BrFN₂S

MW:273.124742984772

CID:5767341

PubChem ID:112562152

Update Time:2025-06-06

4-(2-Bromo-5-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 1564772-68-4
- 4-(2-bromo-5-fluorophenyl)-1,3-thiazol-2-amine
- EN300-1913799
- 2-Thiazolamine, 4-(2-bromo-5-fluorophenyl)-
- 4-(2-Bromo-5-fluorophenyl)-1,3-thiazol-2-amine
- Inchi： 1S/C9H6BrFN2S/c10-7-2-1-5(11)3-6(7)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
- InChI Key： OZHMFADNGHZIPO-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C1=CSC(N)=N1)F

Computed Properties

Exact Mass: 271.94191g/mol
Monoisotopic Mass: 271.94191g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 67.2Å²

Experimental Properties

Density: 1.705±0.06 g/cm3(Predicted)
Boiling Point: 390.2±27.0 °C(Predicted)
pka: 3.35±0.10(Predicted)

4-(2-Bromo-5-fluorophenyl)-1,3-thiazol-2-amine Pricemore >>

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